Cas no 26956-44-5 (2-Methylfuro3,2-cpyridin-4(5H)-one)

• Product Name: 2-Methylfuro3,2-cpyridin-4(5H)-one
• CAS No: 26956-44-5
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 860479
• PubChem ID: 15366284
• Update Time: 2025-06-11

2-Methylfuro3,2-cpyridin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-METHYLFURO[3,2-C]PYRIDIN-4-OL
• 2-Methylfuro[3,2-c]pyridin-4(5H)-one
• 2-Methylfuro3,2-cpyridin-4(5H)-one

• MDL： MFCD14281832
• Inchi： 1S/C8H7NO2/c1-5-4-6-7(11-5)2-3-9-8(6)10/h2-4H,1H3,(H,9,10)
• InChI Key： ANNXCHJYJMHXPT-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C(NC=CC1=2)=O

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furo[3,2-c]pyridines

Additional information on 2-Methylfuro3,2-cpyridin-4(5H)-one

Recent Advances in the Study of 2-Methylfuro[3,2-c]pyridin-4(5H)-one (CAS: 26956-44-5): A Promising Scaffold in Medicinal Chemistry

The compound 2-Methylfuro[3,2-c]pyridin-4(5H)-one (CAS: 26956-44-5) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, which combines a furan ring fused with a pyridinone moiety, has been the subject of numerous studies aimed at exploring its pharmacological properties and synthetic utility. Recent literature highlights its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the key areas of research involving 2-Methylfuro[3,2-c]pyridin-4(5H)-one is its application in the design of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibit potent inhibitory activity against JAK2 and FLT3 kinases, which are implicated in myeloproliferative neoplasms and acute myeloid leukemia, respectively. The study utilized structure-activity relationship (SAR) analysis to optimize the scaffold, leading to compounds with improved selectivity and pharmacokinetic profiles.

In addition to its role in kinase inhibition, 2-Methylfuro[3,2-c]pyridin-4(5H)-one has also been investigated for its anti-inflammatory properties. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel derivatives that target the NLRP3 inflammasome, a key component of the innate immune system. These derivatives showed significant reduction in IL-1β production in vitro, suggesting their potential as therapeutic agents for inflammatory diseases such as gout and rheumatoid arthritis. The study emphasized the importance of the methyl group at the 2-position in enhancing the compound's metabolic stability and bioavailability.

From a synthetic chemistry perspective, advancements in the preparation of 2-Methylfuro[3,2-c]pyridin-4(5H)-one have also been reported. A 2022 paper in Organic Letters presented a novel one-pot synthesis method using a palladium-catalyzed cyclization reaction, which significantly improved the yield and scalability of the compound. This methodological innovation is expected to facilitate further exploration of the scaffold's applications in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 2-Methylfuro[3,2-c]pyridin-4(5H)-one derivatives. Issues such as off-target effects and formulation stability need to be addressed through further preclinical studies. Nevertheless, the growing body of research underscores the potential of this scaffold as a valuable tool in medicinal chemistry. Future directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, as well as the development of more efficient synthetic routes.

In conclusion, 2-Methylfuro[3,2-c]pyridin-4(5H)-one (CAS: 26956-44-5) represents a promising scaffold with diverse pharmacological applications. Recent studies have highlighted its potential in kinase inhibition and anti-inflammatory therapy, while advancements in synthetic methodologies have enhanced its accessibility for further research. Continued investigation into its mechanistic insights and therapeutic potential will be crucial for realizing its full clinical value.